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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B10763347

Get Quote

For researchers, scientists, and drug development professionals working with the P2Y1

receptor antagonist MRS-2179, ensuring personal and environmental safety is paramount. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure laboratory environment. By adhering to these

procedural steps, you can minimize risks and handle this compound with confidence, ensuring

the integrity of your research and the well-being of your team.

Essential Safety and Handling Precautions
Proper handling of MRS-2179 is critical to prevent accidental exposure and maintain the

compound's stability. The following table summarizes the required personal protective

equipment (PPE) and key handling and storage parameters.
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Parameter Specification Source

CAS Number
1454889-37-2 (for tetrasodium

salt)
R&D Systems

Molecular Formula
C₁₁H₁₇N₅O₉P₂ • xNH₃ [xH₂O]

(ammonium salt hydrate)
Cayman Chemical[1]

Appearance Solid Cayman Chemical[1]

Storage Temperature -20°C
R&D Systems, Tocris

Bioscience

Solubility
Soluble in water (up to 50 mM

and 100 mM)

R&D Systems, Cayman

Chemical[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling MRS-2179. The

following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Equipment Standard Purpose

Eye Protection
ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

large quantities or if dust is

generated.

Minimizes inhalation of dust

particles.

Operational Protocol: From Receipt to Disposal
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A systematic workflow ensures that MRS-2179 is handled safely and effectively throughout its

lifecycle in the laboratory. The following diagram and procedural steps outline the

recommended process.
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MRS-2179 Safe Handling Workflow
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MRS-2179 Safe Handling Workflow Diagram
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Step-by-Step Handling Procedure:

Receiving and Verification: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the product matches the order specifications.

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in the table above.

Area Preparation: Ensure you are working in a well-ventilated area, such as a chemical fume

hood, especially when handling the solid form to avoid inhalation of any dust.

Weighing: When weighing the solid compound, use a balance within a ventilated enclosure if

possible. Handle with care to minimize dust generation.

Solution Preparation: Prepare solutions by slowly adding the solid to the solvent (e.g., water)

to avoid splashing. MedChemExpress suggests that for stock solutions stored at -80°C, they

should be used within 6 months, and for those at -20°C, within 1 month.

Experimental Use: Follow your specific experimental protocol, maintaining all safety

precautions.

Decontamination: After use, decontaminate all work surfaces and equipment with an

appropriate cleaning agent.

Waste Disposal: Dispose of all waste, including empty containers, unused material, and

contaminated PPE, in accordance with local, state, and federal regulations. It is

recommended to consult your institution's environmental health and safety (EHS)

department for specific guidelines.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after handling the compound and

removing PPE.

Emergency Procedures: First Aid Measures
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes. Get medical

attention if symptoms occur.

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting unless directed to do

so by medical personnel.

This comprehensive guide is intended to provide a framework for the safe handling of MRS-
2179. Always consult your institution's specific safety protocols and the manufacturer's Safety

Data Sheet (SDS) for the most detailed and up-to-date information. By prioritizing safety, you

create a secure research environment that fosters innovation and discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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